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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the phase transformations that
occur in E235 steel during various heat treatment processes. Understanding these
transformations is critical for controlling the final mechanical properties of the steel, ensuring its
suitability for a wide range of applications. This document details the underlying metallurgical
principles, experimental methodologies for their characterization, and the resulting
microstructures and mechanical properties.

Introduction to E235 Steel

E235 is a non-alloy structural steel grade widely used in mechanical and automotive
engineering.[1] Its properties are significantly influenced by its microstructure, which can be
manipulated through heat treatment. The key to this manipulation lies in understanding and
controlling the phase transformations from austenite during heating and cooling cycles.

Chemical Composition

The chemical composition of E235 steel is crucial as it dictates its transformation temperatures
and the kinetics of phase changes. The typical composition is presented in Table 1. The low
carbon content is a primary factor influencing its weldability and formability.
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Element Content (wt. %)
Carbon (C) <0.17

Silicon (Si) <0.35
Manganese (Mn) <1.20
Phosphorus (P) <0.030

Sulfur (S) <0.035

Table 1: Chemical Composition of E235 Steel

Fundamental Phase Transformations

Heat treatment of E235 steel involves heating it to a specific temperature to form austenite,
followed by controlled cooling to produce different microstructures. The primary phases
involved are:

» Ferrite (a): A body-centered cubic (BCC) iron phase, which is soft and ductile.
» Pearlite: A lamellar structure of ferrite and cementite (Fe3C), formed during slow cooling.

» Bainite: A non-lamellar mixture of ferrite and cementite, formed at cooling rates faster than
those for pearlite formation.

o Martensite: A hard and brittle body-centered tetragonal (BCT) phase, formed by rapid
quenching.

o Austenite (y): A face-centered cubic (FCC) iron phase, stable at high temperatures.

The transformation of austenite to these other phases is governed by time and temperature, as
depicted in Time-Temperature-Transformation (TTT) and Continuous Cooling Transformation
(CCT) diagrams.

Continuous Cooling Transformation (CCT) Diagram

A CCT diagram is essential for predicting the final microstructure of steel for a given cooling
process. While a specific CCT diagram for E235 is not readily available in the public domain, a
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representative diagram for a similar low-carbon steel (approximately 0.17% C, 1.2% Mn) is
presented below. This diagram illustrates the transformation products (ferrite, pearlite, bainite,
and martensite) as a function of the cooling rate.

(A representative CCT diagram for a low-carbon steel similar to E235 would be inserted here if
available. As a substitute, a descriptive explanation is provided.)

Description of a Representative CCT Diagram for E235 Steel:

» Slow Cooling Rates (e.g., furnace cooling): The cooling curve will intersect the ferrite and
pearlite transformation regions, resulting in a microstructure of ferrite and pearlite. This is
typical of an annealing process.

o Moderate Cooling Rates (e.g., air cooling): The cooling curve will shift to the right, potentially
leading to a finer ferrite-pearlite microstructure. This is characteristic of normalizing.

o Fast Cooling Rates (e.g., oil quenching): The cooling curve will miss the ferrite and pearlite
"noses" and intersect the bainite transformation region, resulting in a bainitic microstructure.

e Very Fast Cooling Rates (e.g., water quenching): The cooling curve will pass to the left of all
diffusional transformation noses, and the austenite will transform to martensite below the
Martensite start (Ms) temperature. This is the basis of hardening.

Heat Treatment Processes and Resulting Properties

The following sections detail common heat treatment processes applied to E235 steel and their
impact on its microstructure and mechanical properties.

Annealing

Annealing is a heat treatment process used to soften the steel, improve its machinability, and
relieve internal stresses.[2] The process involves heating the steel to the austenitic region,
holding it at that temperature, and then cooling it very slowly, typically in the furnace.

Resulting Microstructure: Coarse pearlite and ferrite.

Normalizing
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Normalizing is similar to annealing but involves cooling in still air after austenitization.[3] This
faster cooling rate results in a finer and more uniform microstructure compared to annealing.[4]

Resulting Microstructure: Fine pearlite and ferrite.

Quenching and Tempering

Quenching involves rapidly cooling the steel from the austenitic phase to produce a hard, brittle
martensitic structure. Subsequent tempering, which is a reheating process to a temperature
below the eutectoid temperature, is performed to increase the toughness of the quenched steel
by reducing its brittleness.

Resulting Microstructure: Tempered martensite.

Mechanical Properties

The mechanical properties of E235 steel are significantly altered by these heat treatments, as
summarized in Table 2.

Heat Tensile Yield Strength .
Elongation (%) Hardness (HB)
Treatment Strength (MPa) (MPa)
As-rolled 360 - 510 > 235 26 -
Normalized 400 - 540 245 - 355 24 ~130
Annealed 340 - 470 215 - 325 28 ~110

Quenched and
650 - 880 350 - 550 8-25 190 - 260
Tempered

Table 2: Typical Mechanical Properties of E235 Steel after Various Heat Treatments

Experimental Protocols for Phase Transformation
Analysis

The study of phase transformations in E235 steel relies on several key experimental
techniques.
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Dilatometry

Dilatometry is a primary technique used to determine the transformation temperatures (Ac1,
Ac3, Ms, Mf) and to construct CCT diagrams. It measures the change in length of a small
sample as a function of temperature. Phase transformations are accompanied by changes in
volume, which are detected as dimensional changes.

Experimental Workflow:

Dilatometry Experimental Workflow

Metallography

Metallography involves the preparation of a material's surface for microscopic examination to
reveal its microstructure.

Experimental Protocol:
e Sectioning: A representative sample is cut from the heat-treated steel.
e Mounting: The sample is mounted in a polymer resin for ease of handling.

e Grinding: The mounted sample is ground with progressively finer abrasive papers to achieve
a flat surface.

e Polishing: The ground surface is polished with diamond suspensions to a mirror-like finish.

» Etching: The polished surface is etched with a chemical solution (e.g., Nital - a solution of
nitric acid in ethanol) to reveal the grain boundaries and different phases.

e Microscopic Examination: The etched surface is examined under an optical or scanning
electron microscope.

Hardness Testing

Hardness testing is used to evaluate the mechanical properties of the steel after heat treatment
and to correlate them with the observed microstructures. Common methods include Rockwell,
Brinell, and Vickers hardness tests.
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Logical Relationship of Heat Treatment, Microstructure, and Hardness:

Heat Treatment Process Resulting Microstructure Relative Hardness
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Click to download full resolution via product page

Heat Treatment, Microstructure, and Hardness

Conclusion

The phase transformations in E235 steel are fundamental to tailoring its mechanical properties
for specific applications. Through controlled heat treatments such as annealing, normalizing,
and quenching and tempering, a wide range of microstructures and corresponding mechanical
properties can be achieved. The experimental techniques of dilatometry, metallography, and
hardness testing are essential tools for characterizing these transformations and ensuring the
quality and performance of heat-treated E235 steel components. This guide provides a
foundational understanding for researchers and scientists in leveraging these principles for
material design and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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